Cas no 1804681-59-1 (2-Amino-3-(difluoromethyl)-4-methylpyridine-5-methanol)

• Product Name: 2-Amino-3-(difluoromethyl)-4-methylpyridine-5-methanol
• CAS No: 1804681-59-1
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4856642
• Update Time: 2025-08-05

2-Amino-3-(difluoromethyl)-4-methylpyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-methylpyridine-5-methanol

• Inchi： 1S/C8H10F2N2O/c1-4-5(3-13)2-12-8(11)6(4)7(9)10/h2,7,13H,3H2,1H3,(H2,11,12)
• InChI Key： NNLKVACPKLIMJI-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(CO)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 0.6
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-3-(difluoromethyl)-4-methylpyridine-5-methanol

Recent Advances in the Study of 2-Amino-3-(difluoromethyl)-4-methylpyridine-5-methanol (CAS: 1804681-59-1)

The compound 2-Amino-3-(difluoromethyl)-4-methylpyridine-5-methanol (CAS: 1804681-59-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the synthetic pathways for 2-Amino-3-(difluoromethyl)-4-methylpyridine-5-methanol, emphasizing its efficient production through multi-step organic reactions. The incorporation of difluoromethyl and amino groups into the pyridine ring has been shown to enhance the compound's reactivity and bioavailability, making it a promising candidate for further pharmacological investigations. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the compound's structural integrity and purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Amino-3-(difluoromethyl)-4-methylpyridine-5-methanol exhibits notable inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases. Additionally, the compound's ability to modulate certain receptor interactions has sparked interest in its use as a scaffold for designing novel therapeutics targeting neurological disorders.

Further investigations into the pharmacokinetic properties of 2-Amino-3-(difluoromethyl)-4-methylpyridine-5-methanol have revealed favorable absorption and distribution profiles in animal models. However, challenges related to metabolic stability and potential toxicity remain areas of active research. Recent efforts have focused on optimizing the compound's structure to improve its safety profile while maintaining its therapeutic efficacy.

The potential applications of 2-Amino-3-(difluoromethyl)-4-methylpyridine-5-methanol extend beyond traditional small-molecule drugs. Its unique chemical properties have also made it a valuable intermediate in the synthesis of more complex bioactive molecules. Researchers are exploring its use in the development of prodrugs and targeted delivery systems, leveraging its functional groups for conjugation with other therapeutic agents.

In conclusion, the growing body of research on 2-Amino-3-(difluoromethyl)-4-methylpyridine-5-methanol (CAS: 1804681-59-1) underscores its potential as a versatile compound in pharmaceutical development. While significant progress has been made in understanding its synthesis and biological activity, further studies are needed to fully elucidate its therapeutic potential and address existing challenges. This compound represents a promising avenue for future drug discovery efforts in the chemical biology and pharmaceutical fields.